Cas no 180194-07-4 (1H-Benzimidazole-1-propanenitrile,4-methyl-)
180194-07-4 structure
Product Name:1H-Benzimidazole-1-propanenitrile,4-methyl-
CAS No:180194-07-4
MF:C11H11N3
MW:185.225141763687
CID:113382
PubChem ID:45078007
Update Time:2025-04-18
1H-Benzimidazole-1-propanenitrile,4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-1-propanenitrile,4-methyl-
- 1H-Benzimidazole-1-propanenitrile,4-methyl-(9CI)
- 180194-07-4
- 3-(4-methyl-1H-benzo[d]imidazol-1-yl)propanenitrile
-
- Inchi: 1S/C11H11N3/c1-9-4-2-5-10-11(9)13-8-14(10)7-3-6-12/h2,4-5,8H,3,7H2,1H3
- InChI Key: WPWBTTBPTOMTMS-UHFFFAOYSA-N
- SMILES: N1(C=NC2C(C)=CC=CC1=2)CCC#N
Computed Properties
- Exact Mass: 185.095
- Monoisotopic Mass: 185.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 41.6A^2
1H-Benzimidazole-1-propanenitrile,4-methyl- Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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